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Compound of Interest

Compound Name: 6-Sialyl-D-lactose*

Cat. No.: B12094058

Get Quote

Executive Summary

6'-Sialyl-D-lactose (6'-SL) is a trisaccharide and a dominant acidic human milk oligosaccharide

(HMO). Structurally, it consists of N-acetylneuraminic acid (Neu5Ac) linked via an

glycosidic bond to the galactose subunit of a lactose core (Gal

Glc).[1] Unlike its isomer 3'-Sialyllactose (3'-SL), which binds primarily to avian-type influenza
receptors, 6'-SL exhibits high specificity for human-type influenza virus receptors and plays a
critical role in immune modulation, cognitive development, and recent applications in muscle
atrophy prevention.[1]

Molecular Architecture
Nomenclature and Classification

« Common Name: 6'-Sialyllactose (6'-SL)[2][3]

¢ |UPAC Name:
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-Acetyl-
-D-neuraminyl-(2

6)-
-D-galactopyranosyl-(1
4)-D-glucose[1]

e Chemical Formula:

[1]
» Molecular Weight: 633.58 g/mol (Free Acid); 655.53 g/mol (Sodium Salt)[1]
e CAS Number: 35890-39-2[4][5]

Structural Topology

The molecule is built upon a lactose scaffold (Gal-Glc) with a terminal sialic acid. The critical
structural feature is the

linkage, which confers a flexible "folded-back" conformation in solution compared to the more
linear extension seen in

isomers.
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Figure 1:Topological connectivity of 6'-Sialyllactose illustrating the specific glycosidic linkages
between monosaccharide units.
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Physicochemical Profile

The physicochemical stability of 6'-SL is dictated by the acidic nature of the sialic acid residue
and the reducing end of the glucose unit.

Parameter Value | Characteristic Technical Note

Highly acidic; exists as an
pKa ~2.6 (Carboxyl group) ] ) )
anion at physiological pH.

Highly hydrophilic due to
Solubility >100 g/L (Water) multiple -OH groups and
charged carboxylate.

Susceptible to acid hydrolysis
Stability pH 4.0-8.0 (cleavage of sialic acid) at pH
< 3.0.

Often supplied as a sodium
Appearance White amorphous powder salt to improve stability and
solubility.

The terminal Glucose unit

exists as an equilibrium of

Mutarotation Yes
and

anomers.

Biosynthetic Engineering

Industrial production has shifted from chemical synthesis to microbial fermentation using
metabolically engineered Escherichia coli. The pathway requires the generation of the activated
sugar nucleotide CMP-Neu5Ac and its transfer to intracellular lactose.

Engineered Pathway in E. coli

The synthesis involves two parallel modules:

o Sialic Acid Module: Synthesis of Neu5Ac from GICNAc or endogenous precursors.
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Activation & Transfer: Activation to CMP-Neu5Ac and transfer to lactose via

-2,6-sialyltransferase.
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Figure 2:Metabolic engineering pathway for 6'-SL production in E. coli.[1] Key enzymes include
NeuB (sialic acid synthase), NeuA (CMP-sialic acid synthetase), and a specific a-2,6-

sialyltransferase.[1]

Analytical Characterization

Validating the structure of 6'-SL requires distinguishing it from its isomer 3'-SL. Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS) are the gold standards.
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Nuclear Magnetic Resonance (NMR)

The diagnostic signals are the H-3 protons of the sialic acid and the anomeric protons. In 6'-SL,
the acetylation of the amino group and the specific magnetic environment of the

linkage create unique chemical shifts.

Table 1: Key

H NMR Chemical Shifts (

, 600 MHz)
Chemical Shift
] ( o Structural
Residue Proton Multiplicity L
Significance
» Ppm)
Diagnostic for
Sialic acid;
Neu5Ac H-3 (eq) 2.67 dd o
distinct from 3'-
SL (~2.76).[1]
Large geminal
coupling;
Neu5Ac H-3 (ax) 1.73 t/dd ] )
confirms chair
conformation.
N-Acetyl ( Acetyl group
NeuSAc 2.04 S
) marker.
d( _
Gal H-1 4.45 -linkage
Hz) confirmation.
H-1 ( d ( Reducing end
Glc 5.23 anomer (major).
) HZ) [1]
H-1 ( d( Reducing end
Glc 4.67 )
) Hz) anomer (minor).
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Mass Spectrometry (MS/MS)

In negative ion mode ESI-MS (
at
632), fragmentation yields characteristic daughter ions.[1]

Precursor lon:

632.2[1]
e Major Fragment 1:
290.1 (Neu5Ac residue) — confirms presence of sialic acid.
e Major Fragment 2:
341.1 (Lactose core) — confirms the neutral disaccharide backbone.

» Isomer Differentiation: High-energy collision-induced dissociation (CID) can distinguish 6'-SL
from 3'-SL based on the ratio of cross-ring cleavage ions (e.g.,

ions), which are more prevalent in

linkages due to steric accessibility.[1]

Therapeutic Mechanisms & Applications[1]
Muscle Health & Atrophy Prevention

Recent studies (2024) indicate 6'-SL preserves muscle mass under stress (e.g.,
dexamethasone-induced atrophy).[1]

e Mechanism: Upregulation of MHC (Myosin Heavy Chain) expression and protection of
mitochondrial OXPHOS complexes.

e Target: Sarcopenia and recovery from exercise-induced fatigue.

Immune Modulation & Gut Health[1]
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» Anti-Adhesion: Acts as a soluble decoy receptor for pathogens (e.g., E. coli, Influenza) that
bind sialylated cell surface glycans.[1]

o Prebiotic: Selectively stimulates Bifidobacterium species (e.g., B. infantis) in the infant gut,
promoting Short Chain Fatty Acid (SCFA) production.

GNE Myopathy[1][3][7]

o Potential: 6'-SL serves as a bioavailable source of sialic acid, potentially bypassing the
genetic defect in the GNE enzyme (UDP-GIcNAc 2-epimerase/ManNAc kinase) responsible
for endogenous sialic acid synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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